Cas no 884495-06-1 (Benzeneethanamine,4-nitro-)
Benzeneethanamine,4-nitro- structure
Product Name:Benzeneethanamine,4-nitro-
CAS No:884495-06-1
MF:C8H12N2O2
MW:168.193081855774
CID:710503
PubChem ID:118183797
Update Time:2025-04-19
Benzeneethanamine,4-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzeneethanamine,4-nitro-
- 4-(2-aminoethyl)-N,N-dihydroxyaniline
- SCHEMBL16847077
- 884495-06-1
- 4-(dihydroxyamino)benzeneethanamine
- Benzeneethanamine, 4-(dihydroxyamino)-
- DTXSID901292633
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- Inchi: 1S/C8H12N2O2/c9-6-5-7-1-3-8(4-2-7)10(11)12/h1-4,11-12H,5-6,9H2
- InChI Key: QSUSXUOFZQHCQJ-UHFFFAOYSA-N
- SMILES: ON(C1C=CC(=CC=1)CCN)O
Computed Properties
- Exact Mass: 168.089877630g/mol
- Monoisotopic Mass: 168.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 122
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 69.7Ų
Benzeneethanamine,4-nitro- Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
884495-06-1 (Benzeneethanamine,4-nitro-) Related Products
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
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